N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(triazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C14H18N4O2/c1-20-13-5-2-12(3-6-13)4-7-14(19)15-10-11-18-16-8-9-17-18/h2-3,5-6,8-9H,4,7,10-11H2,1H3,(H,15,19)
• InChI Key: CVDALTARPQEAPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCN2N=CC=N2
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(4-methoxyphenyl)propanamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various types of cancer. The compound belongs to the class of drugs known as protein kinase inhibitors, which work by blocking the activity of certain enzymes that are involved in the growth and spread of cancer cells.

Scientific Research Applications

Antioxidant and Anticancer Activity

A study highlighted the synthesis of novel derivatives containing triazole and other moieties, where some compounds exhibited significant antioxidant activity, outperforming ascorbic acid in some cases. These compounds, including a derivative closely related to the queried compound, showed potent anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, with specific compounds identified as highly active against glioblastoma cells (I. Tumosienė et al., 2020).

Antibacterial and Antifungal Agents

Another study focused on synthesizing novel propionamide derivatives, including those related to the queried compound, to evaluate their antibacterial and antifungal activities. The study found that several compounds showed significant antimicrobial activities, comparable to standard agents like Ampicilline and Flucanazole, indicating their potential as novel antimicrobial agents (M. Helal et al., 2013).

Antimicrobial Activities of Triazole Derivatives

Further research into triazole derivatives, including 1,2,4-triazole and its hybrids, demonstrated moderate to good antimicrobial potential against various bacterial and fungal strains. These findings suggest the versatility of triazole-containing compounds, like the queried chemical, in developing new antimicrobial agents (C. Kaushik & Raj Luxmi, 2017).

Synthesis and Evaluation of Anticancer Agents

Another angle of research synthesized and evaluated 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives for anticancer activity. This study, though not directly on the queried compound, showcases the structural manipulation of triazole derivatives to explore their potential in cancer treatment, indicating a broader application of such chemical structures in medicinal chemistry (O. Bekircan et al., 2008).